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Compound Focus: JWG-071

CAS No.: 2250323-50-1

Cat. No.: S531463

The following table summarizes the quantitative data available for JWG-071 from the search results. A full

panel against dozens of kinases was not provided in the sources.

Target Reported ICso Value Experimental Model Citation
ERKS5 (MAPK7?) 88 nM In vitro kinase assay [1]
LRRK2 109 nM In vitro kinase assay [1]
BRD4 ~1 uM (JWG-115, a related analog) AlphaScreen binding assay [2]

JWG-071 was intentionally designed from a versatile kinase pharmacophore (benzo[e]pyrimido-[5,4-
b]diazepine-6(11H)-ones) to achieve a selective profile. Research indicates that distinct atropisomeric
conformers of this scaffold allow it to recognize either kinase ATP-binding sites or the BRD4 acetyl-lysine
binding site. JWG-071 was optimized for kinase selectivity, steering away from the potent BRD4 activity
observed in earlier leads like XMD11-50 and XMD17-26 [2].

Biological Validation & Functional Assays

JWG-071 has been validated as a chemical probe in numerous cell-based and preclinical cancer models. The

table below outlines key experimental findings.
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Cancer Model /

) Observed Effect of JIWG-071 Citation
Cell Line
Endometrial Reduces cell proliferation; impairs NF-kB pathway; sensitizes cellsto  [3]
Cancer (EC) standard chemo (paclitaxel/carboplatin).
Multiple Cancer Sensitizes cells to extrinsic apoptosis induced by TRAIL, TNFa, and [4]
Cell Lines FasL.
Various Cancer Induces autophagy-mediated cancer cell death by activating ER [5]
Cell Lines stress and the Unfolded Protein Response (UPR).

Key Experimental Protocols

To help you evaluate the supporting data, here are the methodologies for the key experiments cited in the

results.

¢ In Vitro Kinase Activity Assays: The ICso values for ERK5 and LRRK2 inhibition were determined
using standard in vitro kinase assays, which measure the compound's ability to inhibit the
phosphorylation of a substrate by the purified kinase [1].

¢ Cell Viability/Proliferation Assays (MTT Assay): This colorimetric assay measures the reduction of
a yellow tetrazolium salt to purple formazan by metabolically active cells. It is widely used to assess
cell viability and proliferation after drug treatment [3].

¢ Immunoblotting (Western Blot): This technique was used to analyze the expression and
phosphorylation levels of key proteins (e.g., ERK5, caspase-8, caspase-3, LC3) in response to JWG-
071 treatment, confirming its on-target effect and downstream consequences [3] [4].

¢ Flow Cytometry for Apoptosis: Apoptosis was quantified using Annexin V/propidium iodide staining
followed by analysis on a flow cytometer. This method distinguishes between early apoptotic, late
apoptotic, and necrotic cells [4].

ERKS5 Signaling Pathway and JWG-071 Experimental
Workflow

The diagram below outlines the position of ERK5 in the MAPK signaling cascade and a generalized
workflow for testing an inhibitor like JWG-071.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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